Cas no 1384430-06-1 (5-formylthiophene-3-carboxamide)

• Product Name: 5-formylthiophene-3-carboxamide
• CAS No: 1384430-06-1
• CID: 4595940
• PubChem ID: 71755391
• Update Time: 2025-05-22

5-formylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-formylthiophene-3-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-formylthiophene-3-carboxamide

5-Formylthiophene-3-Carboxamide: A Comprehensive Overview

The compound 5-formylthiophene-3-carboxamide, identified by the CAS number CAS No. 1384430-06-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and structural versatility. In this article, we delve into the synthesis, properties, applications, and recent advancements related to 5-formylthiophene-3-carboxamide.

Thiophenes are five-membered heterocyclic compounds containing a sulfur atom, known for their aromaticity and stability. The substitution pattern in thiophenes plays a crucial role in determining their chemical reactivity and physical properties. In the case of 5-formylthiophene-3-carboxamide, the presence of a formyl group (-CHO) at position 5 and a carboxamide group (-CONH2) at position 3 introduces unique functional groups that enhance its versatility. These substituents not only influence the electronic characteristics of the molecule but also open up possibilities for further chemical modifications.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The synthesis of 5-formylthiophene-3-carboxamide has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

The physical properties of 5-formylthiophene-3-carboxamide are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for a wide range of applications. For instance, its high solubility in polar solvents facilitates its use in solution-based processes such as spin-coating and inkjet printing, which are critical in the fabrication of thin-film devices.

In terms of applications, 5-formylthiophene-3-carboxamide has shown promise in the field of drug discovery. The carboxamide group is known to exhibit hydrogen bonding capabilities, which are essential for drug-receptor interactions. Recent research has explored its potential as a lead compound in anti-cancer drug development, where its ability to inhibit specific enzymes has been demonstrated.

Beyond pharmaceuticals, 5-formylthiophene-3-carboxamide has also found applications in sensor technology. Its sensitivity to environmental changes, such as pH variations and temperature fluctuations, makes it an ideal candidate for designing responsive materials. Researchers have successfully incorporated this compound into biosensors for detecting biomolecules with high accuracy.

The synthesis of thiophene derivatives like 5-formylthiophene-3-carboxamide has been a focal point of recent studies. Innovations in catalytic systems and green chemistry have enabled more sustainable production methods. For example, the use of biodegradable catalysts and renewable feedstocks has significantly reduced the environmental footprint associated with its synthesis.

In conclusion, 5-formylthiophene-3-carboxamide, with its unique structure and functional groups, represents a valuable addition to the arsenal of thiophene derivatives. Its applications span across materials science, pharmaceuticals, and sensor technology, making it a subject of continued research interest. As advancements in synthetic methodologies and material characterization techniques continue to unfold, we can expect even more exciting developments related to this compound.